Cas no 53316-56-6 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[(4-methylphenyl)methylene]-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[(4-methylphenyl)methylene]-2-phenyl-
• CAS No: 53316-56-6
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 357568
• PubChem ID: 720825
• Update Time: 2025-04-19

3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[(4-methylphenyl)methylene]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-4-[(4-methylphenyl)methylene]-2-phenyl-
• Z57063948
• 3-Methyl-4-(4-methylbenzylidene)-1-phenyl-1H-pyrazol-5(4H)-one
• (4E)-5-methyl-4-[(4-methylphenyl)methylidene]-2-phenylpyrazol-3-one
• 5-METHYL-4-(4-METHYLBENZYLIDENE)-2-PHENYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 53316-56-6
• AKOS003236554
• (4E)-5-methyl-4-(4-methylbenzylidene)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• SCHEMBL16788880

• Inchi： 1S/C18H16N2O/c1-13-8-10-15(11-9-13)12-17-14(2)19-20(18(17)21)16-6-4-3-5-7-16/h3-12H,1-2H3/b17-12+
• InChI Key： XBBJQEYIOGWMNL-SFQUDFHCSA-N
• SMILES： O=C1/C(=C/C2C=CC(C)=CC=2)/C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 276.12638
• Monoisotopic Mass: 276.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67